Cas no 2137835-57-3 (Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl]-)
Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl]-
-
- Inchi: 1S/C15H22FN3O/c1-19(2)10-15(20)18-14-9-17-7-6-13(14)11-4-3-5-12(16)8-11/h3-5,8,13-14,17H,6-7,9-10H2,1-2H3,(H,18,20)
- InChI Key: PPZQHIHMOUCYDJ-UHFFFAOYSA-N
- SMILES: C(NC1C(C2=CC=CC(F)=C2)CCNC1)(=O)CN(C)C
Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-375704-0.05g |
2-(dimethylamino)-N-[4-(3-fluorophenyl)piperidin-3-yl]acetamide |
2137835-57-3 | 95.0% | 0.05g |
$612.0 | 2025-03-16 | |
| Enamine | EN300-375704-0.1g |
2-(dimethylamino)-N-[4-(3-fluorophenyl)piperidin-3-yl]acetamide |
2137835-57-3 | 95.0% | 0.1g |
$640.0 | 2025-03-16 | |
| Enamine | EN300-375704-0.25g |
2-(dimethylamino)-N-[4-(3-fluorophenyl)piperidin-3-yl]acetamide |
2137835-57-3 | 95.0% | 0.25g |
$670.0 | 2025-03-16 | |
| Enamine | EN300-375704-0.5g |
2-(dimethylamino)-N-[4-(3-fluorophenyl)piperidin-3-yl]acetamide |
2137835-57-3 | 95.0% | 0.5g |
$699.0 | 2025-03-16 | |
| Enamine | EN300-375704-1.0g |
2-(dimethylamino)-N-[4-(3-fluorophenyl)piperidin-3-yl]acetamide |
2137835-57-3 | 95.0% | 1.0g |
$728.0 | 2025-03-16 | |
| Enamine | EN300-375704-2.5g |
2-(dimethylamino)-N-[4-(3-fluorophenyl)piperidin-3-yl]acetamide |
2137835-57-3 | 95.0% | 2.5g |
$1428.0 | 2025-03-16 | |
| Enamine | EN300-375704-5.0g |
2-(dimethylamino)-N-[4-(3-fluorophenyl)piperidin-3-yl]acetamide |
2137835-57-3 | 95.0% | 5.0g |
$2110.0 | 2025-03-16 | |
| Enamine | EN300-375704-10.0g |
2-(dimethylamino)-N-[4-(3-fluorophenyl)piperidin-3-yl]acetamide |
2137835-57-3 | 95.0% | 10.0g |
$3131.0 | 2025-03-16 |
Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl]- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl]-
Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl] and Its Significance in Modern Chemical Research
Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl], with the CAS number 2137835-57-3, represents a compound of considerable interest in the realm of chemical and pharmaceutical research. This intricate molecular structure, featuring a combination of amide, piperidine, and fluorophenyl groups, positions it as a versatile building block for the development of novel bioactive molecules. The presence of a dimethylamino group enhances its potential as a pharmacophore, contributing to its interaction with biological targets in diverse therapeutic contexts.
The compound's unique architecture has garnered attention due to its potential applications in drug discovery. Specifically, the 4-(3-fluorophenyl)-3-piperidinyl moiety is particularly noteworthy, as fluorine-containing aromatic rings are frequently incorporated into pharmaceuticals to improve metabolic stability and binding affinity. Recent studies have highlighted the role of such structural motifs in enhancing the efficacy of small molecule inhibitors targeting various disease pathways.
In the context of contemporary research, Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl] has been explored for its potential in modulating enzyme activity. For instance, researchers have investigated its interactions with kinases and other signaling proteins, which are pivotal in processes such as cell growth and differentiation. The amide linkage not only provides a scaffold for further functionalization but also influences the compound's solubility and bioavailability, critical factors in drug formulation.
The incorporation of fluorine into the aromatic ring has been shown to confer additional advantages, including increased lipophilicity and resistance to enzymatic degradation. These properties make the compound an attractive candidate for further development into therapeutic agents. In particular, its structural features align well with the design principles of next-generation drugs that aim to achieve higher selectivity and lower toxicity.
Advances in computational chemistry have further propelled the study of this compound. Molecular modeling techniques have been employed to predict its binding modes to target proteins, providing insights into how modifications can enhance its pharmacological profile. Such simulations have guided experimental efforts, leading to more efficient synthesis strategies and optimized analogs.
The broader significance of Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl] extends beyond individual drug discovery endeavors. It exemplifies the growing trend toward rational drug design, where compounds are tailored at the molecular level to address specific therapeutic needs. This approach leverages deep understanding from multiple disciplines—organic chemistry, biochemistry, and pharmacology—to create molecules with desired properties.
In conclusion, Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl], identified by CAS number 2137835-57-3, stands as a testament to the ingenuity of modern chemical research. Its multifaceted structure offers opportunities for innovation across various therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain a subject of intense interest for scientists aiming to develop next-generation pharmaceuticals.
2137835-57-3 (Acetamide, 2-(dimethylamino)-N-[4-(3-fluorophenyl)-3-piperidinyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)